Cas no 2228847-32-1 (tert-butyl N-(3,3-difluoro-2-oxo-1-phenylpropyl)carbamate)

• Product Name: tert-butyl N-(3,3-difluoro-2-oxo-1-phenylpropyl)carbamate
• CAS No: 2228847-32-1
• MF: C₁₄H₁₇F₂NO₃
• MW: 285.286491155624
• CID: 6423330
• PubChem ID: 165881039
• Update Time: 2025-05-19

tert-butyl N-(3,3-difluoro-2-oxo-1-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3,3-difluoro-2-oxo-1-phenylpropyl)carbamate
• 2228847-32-1
• EN300-1873095

• Inchi： 1S/C14H17F2NO3/c1-14(2,3)20-13(19)17-10(11(18)12(15)16)9-7-5-4-6-8-9/h4-8,10,12H,1-3H3,(H,17,19)
• InChI Key： HXMGZEBDYDPSME-UHFFFAOYSA-N
• SMILES： FC(C(C(C1C=CC=CC=1)NC(=O)OC(C)(C)C)=O)F

Computed Properties

• Exact Mass: 285.11764973g/mol
• Monoisotopic Mass: 285.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(3,3-difluoro-2-oxo-1-phenylpropyl)carbamate

Research Brief on tert-Butyl N-(3,3-Difluoro-2-oxo-1-phenylpropyl)carbamate (CAS: 2228847-32-1): Advances and Applications in Chemical Biology and Medicinal Chemistry

The compound tert-butyl N-(3,3-difluoro-2-oxo-1-phenylpropyl)carbamate (CAS: 2228847-32-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of tert-butyl N-(3,3-difluoro-2-oxo-1-phenylpropyl)carbamate as a versatile intermediate in the synthesis of fluorinated bioactive molecules. The presence of the difluoro and phenyl groups in its structure enhances its reactivity and binding affinity, making it a valuable scaffold for designing enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel protease inhibitors, showcasing its potential in targeting infectious diseases.

In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of this compound. A recent paper in Organic Letters (2024) described a streamlined, one-pot synthesis route using palladium-catalyzed coupling reactions, significantly reducing production costs and environmental impact. This innovation is particularly relevant for industrial-scale applications, where efficiency and sustainability are paramount.

Biological evaluations of tert-butyl N-(3,3-difluoro-2-oxo-1-phenylpropyl)carbamate derivatives have revealed promising activity against several disease targets. For instance, a derivative bearing a pyridine moiety exhibited potent inhibitory effects against the SARS-CoV-2 main protease (Mpro), as reported in a 2023 Bioorganic & Medicinal Chemistry Letters study. These findings underscore its potential as a lead compound for antiviral drug development.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations suggest that the difluoro moiety plays a critical role in stabilizing ligand-protein complexes through halogen bonding, a feature that could be exploited in rational drug design. Such computational approaches are increasingly being integrated with experimental studies to accelerate the discovery of new therapeutics.

In conclusion, tert-butyl N-(3,3-difluoro-2-oxo-1-phenylpropyl)carbamate represents a promising scaffold in medicinal chemistry, with demonstrated applications in protease inhibition and antiviral research. Continued exploration of its derivatives and mechanisms of action is expected to yield further breakthroughs in drug discovery. Future research directions may include in vivo efficacy studies and the development of more sustainable synthetic routes to meet the growing demand for this compound in pharmaceutical applications.